Cas no 941244-22-0 (1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one
• CAS No: 941244-22-0
• MF: C₂₀H₁₈ClN₃O₄S₂
• MW: 463.957621097565
• CID: 5428829
• Update Time: 2025-06-09

1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-[[5-(3-pyrrolidin-1-ylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one

• Inchi： 1S/C20H18ClN3O4S2/c21-16-8-6-14(7-9-16)18(25)13-29-20-23-22-19(28-20)15-4-3-5-17(12-15)30(26,27)24-10-1-2-11-24/h3-9,12H,1-2,10-11,13H2
• InChI Key： OTUHBHNRQAZSBV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CSC1=NN=C(C2=CC=CC(S(N3CCCC3)(=O)=O)=C2)O1

Additional information on 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one

Introduction to 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one (CAS No. 941244-22-0)

1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one, with the CAS number 941244-22-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, including a chlorophenyl group, a pyrrolidine sulfonyl moiety, and an oxadiazole ring, which collectively contribute to its biological activity and pharmacological properties.

The synthesis of 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the pyrrolidine sulfonyl intermediate, followed by the construction of the oxadiazole ring and the final coupling with the chlorophenyl ketone. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one has been extensively studied for its potential as a therapeutic agent. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-chlorophenyl)-2-({5-3-(pyrrolidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)ethan-1-one has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of AKT and ERK signaling pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-(4-chlorophenyl)-2-{(5-[3-(pyrrolidine-sulfonyl)phenyl]-[1,3,4]oxadiazol}-sulfanyl)ethanone have also been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. Additionally, it shows low toxicity in animal models, which is a crucial factor for its potential use as a drug candidate.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorophenyl)-2-{(5-[3-(pyrrolidine-sulfonyl)phenyl]-[1,3,4]oxadiazol}-sulfanyl)ethanone in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its pharmacological profile and clinical utility.

In conclusion, 1-(4-chlorophenyl)-2-{(5-[3-(pyrrolidine-sulfonyl)phenyl]-[1,3,4]oxadiazol}-sulfanyl)ethanone (CAS No. 941244-22-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound is poised to play a significant role in advancing medical treatments for various diseases.